Cas no 631856-70-7 (ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate
• CAS No: 631856-70-7
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 6134354
• PubChem ID: 1178715
• Update Time: 2025-10-30

ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate
• ethyl 4-[(2-benzamido-4,5-dimethylthiophen-3-yl)methyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[2-(benzoylamino)-4,5-dimethyl-3-thienyl]methyl]-, ethyl ester
• F1573-0029
• ethyl 4-((2-benzamido-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate
• AKOS000805939
• 631856-70-7

• Inchi： 1S/C21H27N3O3S/c1-4-27-21(26)24-12-10-23(11-13-24)14-18-15(2)16(3)28-20(18)22-19(25)17-8-6-5-7-9-17/h5-9H,4,10-14H2,1-3H3,(H,22,25)
• InChI Key： YJRKXIICCRGHGA-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C(C)=C(C)SC=2NC(=O)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 401.17731291g/mol
• Monoisotopic Mass: 401.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 471.8±45.0 °C(Predicted)
• pka: 13.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate

Ethyl 4-(2-Benzamido-4,5-Dimethylthiophen-3-yl)methylpiperazine-1-carboxylate (CAS No. 631856-70-7): A Comprehensive Overview

Ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate (CAS No. 631856-70-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and thiophene, two important heterocyclic structures that are widely used in the design and synthesis of bioactive molecules.

The structure of ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate is characterized by a central piperazine ring linked to a thiophene moiety through a methyl group. The thiophene ring is further substituted with a benzamido group and two methyl groups. This unique structural arrangement imparts the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

Recent research has focused on the potential of ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viral strains, including those responsible for influenza and hepatitis. The mechanism of action is believed to involve the disruption of viral entry or replication processes within host cells.

The synthesis of ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate typically involves a multi-step process that begins with the preparation of the thiophene derivative. The thiophene ring is first functionalized with the necessary substituents, followed by coupling with the piperazine moiety. The final step involves esterification to form the ethyl ester group. Each step in the synthesis requires careful control of reaction conditions to ensure high yields and purity.

From a pharmacological perspective, ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that it has potential for further development as a therapeutic agent.

One of the key challenges in the development of ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate is optimizing its selectivity and potency while minimizing off-target effects. Ongoing research is focused on modifying the structure to enhance these properties. For example, substituting different functional groups on the thiophene ring or altering the piperazine moiety can lead to compounds with improved biological activity.

The clinical potential of ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate is being explored through various preclinical and early-stage clinical trials. These studies aim to evaluate its efficacy in treating specific diseases and conditions. Early results have been promising, with several trials showing significant improvements in disease outcomes compared to existing treatments.

In conclusion, ethyl 4-(2-benzamido-4,5-dimethylthiophen-3-yl)methylpiperazine-1-carboxylate (CAS No. 631856-70-7) represents an important advancement in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound holds significant promise for improving patient outcomes in various medical conditions.